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Compound of Interest

Compound Name: Acid Violet 7

Cat. No.: B1207784

An In-Depth Technical Guide to Acid Violet 7

This technical guide provides a comprehensive overview of Acid Violet 7, a synthetic azo dye.
It is intended for researchers, scientists, and drug development professionals, offering detailed

information on its chemical properties, synthesis, applications, and relevant experimental
protocols.

Core Identification

Acid Violet 7 is chemically identified by the following:
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Identifier Value Citation
CAS Number 4321-69-1 (11121131141
Molecular Formula C20H16N4Na209S2 [1]
Molecular Weight 566.47 g/mol

Chemical Name

Disodium 5-acetamido-3-(4-
acetamidophenyl)azo-4-
hydroxynaphthalene-2,7-

disulphonate

Synonyms

C.l. Acid Violet 7, C.l. 18055,
Acid Fuchsine 6B, Acid Red
6B, Acid Violet 6B

Physicochemical Properties

Acid Violet 7 is a deep red or dark-brown powder with specific solubility and reactivity

characteristics.
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Property Description Citation

Appearance Deep red / Dark-brown powder

Soluble in water (yields a

blueish-red to red solution);
Solubility Slightly soluble in ethanol and

acetone; Insoluble in other

organic solvents.

In strong sulfuric acid, it
appears blueish-red, turning
bright red upon dilution. In
nitric acid, it forms a scarlet to
Reactivity with Acid/Base orange solution. The aqueous
solution turns magenta with
the addition of concentrated
hydrochloric acid and orange-

brown with sodium hydroxide.

In the presence of copper ions,
its color becomes slightly
o ) darker and more blue. With
Reactivity with Metal lons o
iron ions, the color becomes
slightly lighter. Chromium ions

have little effect on its color.

Molecular Structure Single azo class dye.

Synthesis Protocol

The synthesis of Acid Violet 7 is a two-step process involving diazotization followed by an azo
coupling reaction.

Step 1: Diazotization of p-Aminoacetanilide

o Reactant: p-Aminoacetanilide (N-(4-aminophenyl)acetamide).
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e Process: p-Aminoacetanilide is treated with a source of nitrous acid (typically sodium nitrite
in an acidic medium) to form a diazonium salt. This reaction is temperature-sensitive and is
usually carried out at low temperatures (0-5 °C) to prevent the decomposition of the unstable

diazonium salt.
Step 2: Azo Coupling
o Reactant: N-acetyl H acid (4-Acetamido-5-hydroxynaphthalene-2,7-disulfonic acid).

e Process: The diazonium salt solution from Step 1 is added to a solution of N-acetyl H acid. A
coupling reaction occurs where the diazonium salt acts as an electrophile and attacks the
electron-rich naphthalene ring of the N-acetyl H acid, forming the azo bond (-N=N-) that
characterizes Acid Violet 7.

Step 3: Isolation and Purification

e Process: The resulting dye is isolated from the reaction mixture through salting out, followed
by filtration. The collected solid is then dried and crushed to yield the final powdered product.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1207784?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow of Acid Violet 7

Step 1: Diazotization

p-Aminoacetanilide

Step 2: Azo Coupling

Diazonium Salt N-acetyl H acid

Acid Violet 7 (Crude)

Step 3: Pvurification

Salting Out & Filtration

l

Drying & Crushing

Acid Violet 7 (Powder)
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Photo-Electro-Fenton (PEF) Experimental Workflow

Prepare AV7 Solution
(250 mg/L, pH 3)

l

Add Fe?* Catalyst
(0.01 mM)

l

Electrochemical Cell
(35 °C)

Apply Current (250 mA)
+ UVC Irradiation

lectro-Fenton

H202 Generation (in-situ)
Fe2* + H202 — Fedt + «OH

N\

Degradation of AV7
AV7 + «OH - Intermediates

Photo-Fenton

Mineralization

Intermediates + *OH —» CO2 + H20 + SO42~

Analysis
(TOC, HPLC, Colorimetry)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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